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Compound of Interest

Compound Name: Resolvin E4

Cat. No.: B10820466 Get Quote

For researchers, scientists, and drug development professionals working with Resolvin E4
(RvE4), a bioactive lipid of the specialized pro-resolving mediator (SPM) family, stringent

adherence to safety protocols is paramount to ensure personal safety and maintain sample

integrity.[1][2][3][4][5] This guide provides a comprehensive overview of the necessary personal

protective equipment (PPE), operational procedures for handling, and appropriate disposal

methods.

Personal Protective Equipment (PPE)
When handling Resolvin E4, the use of appropriate personal protective equipment is

mandatory to prevent skin and eye contact, as well as inhalation of the ethanol solvent. The

following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or safety glasses with side shields are required to

protect against potential splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential. Gloves

should be inspected before use and changed immediately if contaminated or compromised.

Body Protection: A standard laboratory coat must be worn to protect skin and clothing.

Respiratory Protection: While Resolvin E4 itself is not volatile, it is typically supplied in an

ethanol solution. Work should be conducted in a well-ventilated area or a chemical fume

hood to avoid inhalation of ethanol vapors.
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Operational and Disposal Plan
A systematic approach to handling and disposing of Resolvin E4 is critical for safety and

experimental success.

Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Resolvin E4 should be stored at -80°C for long-term stability.

The product is shipped on dry ice to maintain this low temperature.

Handling and Sample Preparation:

Before handling, ensure all necessary PPE is donned correctly.

Transfer the required amount of the Resolvin E4 ethanol solution from the stock vial in a

chemical fume hood to minimize exposure to ethanol vapors.

For preparing dilutions, use appropriate solvents as indicated by the supplier. Resolvin E4 is

soluble in DMF (50 mg/ml), Ethanol (50 mg/ml), and PBS (pH 7.2, 0.05 mg/ml).

Avoid direct contact with the solution. Use appropriate laboratory equipment for all transfers.

After use, securely cap the stock vial and return it to -80°C storage immediately to maintain

stability.

Disposal:

All disposable materials that have come into contact with Resolvin E4, such as pipette tips

and gloves, should be considered chemical waste.

Collect all waste in a designated, properly labeled hazardous waste container.

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.
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Quantitative Data Summary
Parameter Value Reference

Storage Temperature -80°C

Stability ≥ 1 year (at -80°C)

Solubility (DMF) 50 mg/ml

Solubility (Ethanol) 50 mg/ml

Solubility (PBS, pH 7.2) 0.05 mg/ml

Molecular Formula C₂₀H₃₀O₄

Formula Weight 334.5 g/mol
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Receive and inspect Resolvin E4 shipment
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Retrieve from storage for use

Aliquot and prepare dilutions as needed
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(gloves, tips, tubes)
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institutional and regulatory guidelines
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Caption: Workflow for the safe handling of Resolvin E4, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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